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Compound of Interest

Compound Name:
2-(4-Benzhydrylpiperazin-1-

yl)ethanol

Cat. No.: B180287 Get Quote

Technical Safety Guide: 2-(4-
Benzhydrylpiperazin-1-yl)ethanol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available safety information for 2-(4-
Benzhydrylpiperazin-1-yl)ethanol (CAS No. 10527-64-7). A complete and verified Safety

Data Sheet (SDS) from a primary manufacturer was not available at the time of writing. The

information presented here is collated from various sources and may be incomplete. It is

intended for informational purposes only and should not be substituted for a comprehensive

risk assessment or an official SDS. All personnel handling this chemical should exercise

caution and adhere to standard laboratory safety practices.

Chemical Identification and Properties
This section outlines the basic chemical identifiers and the limited available physical and

chemical properties of 2-(4-Benzhydrylpiperazin-1-yl)ethanol.
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Property Value Source

CAS Number 10527-64-7 [1][2][3][4][5]

Molecular Formula C₁₉H₂₄N₂O [1][2][3]

Molecular Weight 296.41 g/mol [2][3][5]

Synonyms

1-Diphenylmethyl-4-(2-

hydroxyethyl)piperazine, 4-

Benzhydryl-1-

piperazineethanol, Cetirizine

Related Compound B (USP),

Manidipine Impurity 1

[1][3][5]

Boiling Point 180 °C (at 0.01 Torr) [1]

Density (Predicted) 1.115 ± 0.06 g/cm³ [1]

Vapor Pressure 1.333Pa at 180℃ [1]

pKa (Predicted) 14.96 ± 0.10 [1]

Appearance Data not available [1]

Melting Point Data not available [1]

Flash Point Data not available [1]

Solubility Data not available [1]

Hazard Identification and Classification
Comprehensive GHS classification for this compound is not consistently available. One source

suggests it is harmful if swallowed. However, without a complete SDS, a full hazard profile

cannot be established. The compound is known to be a piperazine derivative with potential

psychoactive effects, suggesting it may target the central nervous system.[1] It is also identified

as an impurity in the manufacturing of Manidipine.[3]
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Hazard Statement Classification Source

Harmful if swallowed
Acute Toxicity, Oral (Category

4) - Implied
[6]

Note: The GHS classification is not definitively established from multiple corroborating sources.

First-Aid Measures
In the absence of a specific SDS, the following first-aid measures are based on general

principles for handling laboratory chemicals.

Route of Exposure
Immediate Action

Medical Attention

Chemical Exposure

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
Provide artificial respiration if not breathing.

Remove contaminated clothing.
Wash skin with soap and water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Rinse mouth.
Do NOT induce vomiting.

Drink water (two glasses at most).

Seek Immediate
Medical Attention

Click to download full resolution via product page

First-Aid Response Workflow

Handling and Storage
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Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

chemical.

Aspect Recommendation

Handling

Use in a well-ventilated area or under a

chemical fume hood.[3] Avoid contact with skin,

eyes, and clothing. Do not breathe dust or

vapors. Wear appropriate personal protective

equipment (PPE).

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place. Recommended

storage temperature is 2-8°C.[5]

Personal Protective Equipment (PPE)
The following PPE is recommended as a minimum standard for handling 2-(4-
Benzhydrylpiperazin-1-yl)ethanol.

Recommended Personal Protective Equipment

Laboratory Personnel

Safety glasses with side-shields Lab coat Chemical-resistant gloves (e.g., nitrile) Respirator (if ventilation is inadequate
or aerosols are generated)

Click to download full resolution via product page

Personal Protective Equipment

Toxicological Information
Detailed toxicological data for this specific compound is largely unavailable in the public

domain. It is noted to be used in toxicological studies to understand the risks associated with
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piperazine derivatives.[1] The lack of comprehensive data necessitates handling this compound

as potentially hazardous.

Experimental Protocols
No detailed experimental protocols for safety testing or other procedures involving 2-(4-
Benzhydrylpiperazin-1-yl)ethanol were found in the publicly available literature. Researchers

should develop their own protocols based on the intended application and standard laboratory

safety guidelines.

Use in Research and Development
2-(4-Benzhydrylpiperazin-1-yl)ethanol is utilized in several areas of scientific research:

Neuroscience Research: As a research chemical to study the effects of piperazine

derivatives on the central nervous system.[1]

Pharmaceutical Development: As a starting material or intermediate in the synthesis of new

drug candidates.[1]

Toxicological Studies: As a test compound to evaluate the potential health risks of piperazine

derivatives.[1]

Primary Research Applications

2-(4-Benzhydrylpiperazin-1-yl)ethanol

Study of CNS Effects Intermediate in Drug Synthesis Toxicological Profiling of
Piperazine Derivatives

Click to download full resolution via product page

Research and Development Uses
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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